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Compound of Interest

Compound Name: EGFR-IN-112

Cat. No.: B12373287

Introduction: The epidermal growth factor receptor (EGFR) is a well-validated target in
oncology due to its critical role in regulating cell proliferation, survival, and differentiation.[1]
Dysregulation of the EGFR signaling pathway is a hallmark of various cancers.[1] Compound
4c, 2-((2-((4-(3-fluorobenzamido)phenyl)amino)-5-(trifluoromethyl) pyrimidin-4-yl)amino)-N-
methylthiophene-3-carboxamide, is a novel dianilinopyrimidine derivative designed as a potent
EGFR inhibitor.[2][3][4] Preliminary studies have demonstrated its significant anti-tumor
activities.[2][3][4]

EGFR Signaling Pathway

The following diagram illustrates the EGFR signaling cascade, which is the target of compound
4c.
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Cell Culture

Culture A549, PC-3, HepG2 cells
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Treat cells with varying concentrations of Compound 4c
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preliminary Technical Guide: Compound 4c, a Novel
EGFR Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373287#preliminary-studies-on-egfr-in-112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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